Cas no 1196146-85-6 (2-Ethynyl-5-methylpyrimidine)

• Product Name: 2-Ethynyl-5-methylpyrimidine
• CAS No: 1196146-85-6
• MF: C₇H₆N₂
• MW: 118.135941028595
• CID: 1090691
• PubChem ID: 72183151
• Update Time: 2025-04-20

2-Ethynyl-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Ethynyl-5-methylpyrimidine
• CS-0217147
• Pyrimidine, 2-ethynyl-5-methyl-
• EN300-6928594
• SCHEMBL17321845
• AKOS022176296
• AB69138
• DTXSID80858642
• AT18269
• 1196146-85-6

• Inchi： 1S/C7H6N2/c1-3-7-8-4-6(2)5-9-7/h1,4-5H,2H3
• InChI Key： ZDVLJTIAKJAHJF-UHFFFAOYSA-N
• SMILES： N1C(C#C)=NC=C(C=1)C

Computed Properties

• Exact Mass: 118.053098200g/mol
• Monoisotopic Mass: 118.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 25.8Ų